2-(benzylsulfanyl)-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

Specification

• Molecular Formula: C25H26N4O4S
• Molecular Weight: 478.6 g/mol
• IUPAC Name: 2-benzylsulfanyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• Standard InChI: InChI=1S/C25H26N4O4S/c1-31-19-13-12-16(22(32-2)23(19)33-3)21-20-17(10-7-11-18(20)30)26-24-27-25(28-29(21)24)34-14-15-8-5-4-6-9-15/h4-6,8-9,12-13,21H,7,10-11,14H2,1-3H3,(H,26,27,28)
• Standard InChI Key: GCRZWQTYGLCCIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C2C3=C(CCCC3=O)NC4=NC(=NN24)SCC5=CC=CC=C5)OC)OC

Introduction

Structural Features

• Chemical Structure: The compound features a benzylsulfanyl group and a trimethoxyphenyl substituent, which contribute to its potential biological activities. The presence of the 1,2,4-triazole ring system is noteworthy as it has been recognized for its stability and versatility in medicinal chemistry, often serving as a scaffold for various pharmacologically active compounds.

• Molecular Formula: The molecular formula for this compound would be similar to related quinazoline derivatives, typically involving a combination of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms.

Comparison with Related Compounds

Compound Name	Structural Features	Biological Activity
2-(benzylsulfanyl)-9-(3,4,5-trimethoxyphenyl)-5,6,7,9-tetrahydrotriazolo[5,1-b]quinazolin-8(4H)-one	Benzylsulfanyl and trimethoxyphenyl groups	Potential antimicrobial and anti-inflammatory effects
2-phenyl-5-aryl-4,5,6,7-tetrahydrotriazolo[1,5-a]quinazolines	Similar triazole-quinazoline framework	Antibacterial
4-amino-3-(4-methoxybenzyl)-1H-1,2,4-triazole	Contains methoxy group; simpler structure	Antifungal

Future Research Directions

Given the potential of triazoloquinazoline derivatives in medicinal chemistry, further research into 2-(benzylsulfanyl)-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydrotriazolo[5,1-b]quinazolin-8(4H)-one could focus on synthesizing the compound and evaluating its biological activities. This could involve exploring its antimicrobial, anticancer, or anti-inflammatory properties through in vitro and in vivo studies.